Cas no 1206990-28-4 (3-benzyl-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 3-benzyl-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1206990-28-4
• MF: C₂₃H₂₂N₂O₃S
• MW: 406.497384548187
• CID: 5391359
• Update Time: 2025-05-20

3-benzyl-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(3,4-Diethoxyphenyl)-3-(phenylmethyl)thieno[3,2-d]pyrimidin-4(3H)-one
• 3-benzyl-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C23H22N2O3S/c1-3-27-19-11-10-17(12-20(19)28-4-2)18-14-29-22-21(18)24-15-25(23(22)26)13-16-8-6-5-7-9-16/h5-12,14-15H,3-4,13H2,1-2H3
• InChI Key： WMEBHHBYOOHTSE-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2)C(=O)C2SC=C(C3=CC=C(OCC)C(OCC)=C3)C=2N=1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 568.8±60.0 °C(Predicted)
• pka: 0.14±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-benzyl-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

Introduction to 3-Benzyl-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1206990-28-4)

3-Benzyl-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1206990-28-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 3-Benzyl-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one is characterized by a thienopyrimidine core substituted with a benzyl group at the 3-position and a 3,4-diethoxyphenyl group at the 7-position. The presence of these functional groups imparts specific pharmacological properties that make this compound a promising candidate for further research and development.

Recent studies have highlighted the potential of thienopyrimidines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain thienopyrimidine derivatives exhibited potent antiviral activity against a range of viruses, including influenza and hepatitis C. The authors noted that the benzyl and diethoxyphenyl substituents played a crucial role in enhancing the antiviral efficacy of these compounds.

In the context of cancer research, 3-Benzyl-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one has shown promising results in preclinical studies. A 2022 study published in Cancer Research demonstrated that this compound effectively inhibited the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

The anti-inflammatory properties of thienopyrimidines have also been explored. A study published in the Journal of Inflammation Research in 2020 found that certain thienopyrimidine derivatives exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The presence of the benzyl and diethoxyphenyl groups was found to enhance this anti-inflammatory effect.

The synthesis of 3-Benzyl-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one has been reported using various methodologies. One common approach involves the reaction of 7-chloro-3-benzylthieno[3,2-d]pyrimidin-4(3H)-one with 1-(3,4-diethoxyphenyl)ethylamine under appropriate conditions. This synthetic route provides a high yield and purity of the final product, making it suitable for both research and industrial applications.

The physicochemical properties of 3-Benzyl-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one have been extensively studied. It is a solid at room temperature with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in various biological assays and formulations.

In terms of safety and toxicity, preliminary studies have shown that 3-Benzyl-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to fully assess its safety profile before it can be considered for clinical trials.

The potential applications of 3-Benzyl-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one extend beyond its therapeutic uses. Its unique structural features make it an attractive candidate for use as a building block in the synthesis of more complex molecules with diverse biological activities. Additionally, its stability and solubility properties make it suitable for use in high-throughput screening assays for drug discovery.

In conclusion, 3-Benzyl-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1206990-28-4) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and diverse biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. Further studies are needed to fully explore its therapeutic potential and optimize its use in clinical settings.